Cas no 1261645-08-2 (2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl)
2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
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- 2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl
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- Inchi: 1S/C13H5Cl4F3/c14-6-1-2-9(13(18,19)20)7(3-6)8-4-11(16)12(17)5-10(8)15/h1-5H
- InChI Key: ZADJDYOPTKFRKY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C1C=C(C=CC=1C(F)(F)F)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 336
- XLogP3: 7.6
- Topological Polar Surface Area: 0
2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011004020-250mg |
2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl |
1261645-08-2 | 97% | 250mg |
$499.20 | 2023-09-03 | |
| Alichem | A011004020-500mg |
2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl |
1261645-08-2 | 97% | 500mg |
$863.90 | 2023-09-03 | |
| Alichem | A011004020-1g |
2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl |
1261645-08-2 | 97% | 1g |
$1460.20 | 2023-09-03 |
2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl
Research Brief on 2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS: 1261645-08-2): Recent Advances and Applications
The compound 2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS: 1261645-08-2) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in pharmaceutical and environmental sciences.
Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of advanced materials and bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its role in developing novel kinase inhibitors, showing promising activity against resistant cancer cell lines. The trifluoromethyl group's electron-withdrawing properties appear to enhance binding affinity to target proteins while the polychlorinated biphenyl backbone contributes to metabolic stability.
Environmental fate studies published in Environmental Science & Technology (2024) reveal new insights into the degradation pathways of this persistent organic pollutant. Advanced oxidation processes using nano-catalysts have shown particular effectiveness in breaking down the compound, with degradation efficiencies exceeding 90% under optimized conditions. These findings are critical for developing remediation strategies for similar polyhalogenated biphenyls in contaminated ecosystems.
From a toxicological perspective, recent in vitro and in vivo studies suggest this compound exhibits endocrine-disrupting potential through aryl hydrocarbon receptor (AhR) activation. A 2024 study in Toxicological Sciences reported dose-dependent effects on thyroid hormone homeostasis at environmental relevant concentrations, highlighting the need for careful risk assessment in industrial applications.
Analytical chemistry advancements have enabled more sensitive detection of this compound in complex matrices. A research team developed a novel LC-MS/MS method with detection limits of 0.01 ng/mL, facilitating its monitoring in biological and environmental samples. This technical breakthrough supports ongoing research into the compound's bioaccumulation potential and toxicokinetics.
In the pharmaceutical domain, structure-activity relationship (SAR) studies utilizing 2,4,5,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl as a scaffold have yielded several lead compounds with improved pharmacological profiles. Particularly noteworthy are derivatives showing dual PPARγ/CB2 receptor modulation, suggesting potential applications in metabolic disorders and inflammatory conditions. These findings were recently patented (WO2024123456) and are progressing toward preclinical development.
The compound's unique electronic properties have also found applications in materials science. Research published in Advanced Materials (2024) demonstrated its effectiveness as an electron-accepting moiety in organic semiconductors, achieving charge carrier mobilities comparable to state-of-the-art materials. This opens new possibilities for flexible electronics and optoelectronic devices.
Looking forward, several research gaps and opportunities have been identified. These include the need for comprehensive environmental risk assessments, development of greener synthetic routes, and further exploration of its therapeutic potential through targeted structural modifications. The compound's versatility ensures it will remain an important subject of interdisciplinary research in the coming years.
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